Cas no 2680894-85-1 (3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid)

• Product Name: 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid
• CAS No: 2680894-85-1
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6129132
• PubChem ID: 165936887
• Update Time: 2025-06-13

3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(2,2,2-trifluoroacetamido)methyl]phenyl}propanoic acid
• EN300-28284313
• 2680894-85-1
• 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid

• Inchi： 1S/C12H12F3NO3/c13-12(14,15)11(19)16-7-9-3-1-8(2-4-9)5-6-10(17)18/h1-4H,5-7H2,(H,16,19)(H,17,18)
• InChI Key： MWTSWUVDFZSMBJ-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(=CC=1)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid

Comprehensive Overview of 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid (CAS No. 2680894-85-1)

3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid (CAS No. 2680894-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a trifluoroacetamido group attached to a phenyl ring, which is further linked to a propanoic acid moiety. Such a configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The trifluoroacetamido group in 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This characteristic is particularly useful in medicinal chemistry, where researchers are constantly exploring new ways to enhance drug efficacy and reduce side effects. The compound's CAS No. 2680894-85-1 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for fluorinated compounds like 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid has surged, driven by their applications in targeted drug delivery and bioimaging. Fluorine's unique properties, such as its small atomic size and high electronegativity, make it an ideal candidate for improving the pharmacokinetic profiles of therapeutic agents. This aligns with current trends in precision medicine, where researchers aim to develop treatments tailored to individual genetic profiles.

Another area of interest is the compound's potential role in proteomics and metabolomics. The propanoic acid moiety can serve as a linker or spacer in the design of probes and inhibitors, enabling scientists to study protein-protein interactions and metabolic pathways with greater accuracy. This is particularly relevant in the context of cancer research, where understanding these interactions is crucial for identifying new therapeutic targets.

From a synthetic chemistry perspective, 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid offers versatility. It can be used as a building block for the preparation of peptide mimetics and small-molecule inhibitors, which are essential tools in drug discovery. The compound's CAS No. 2680894-85-1 is often cited in patents and research papers, highlighting its importance in the field.

Environmental and safety considerations are also paramount when working with such compounds. While 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid is not classified as hazardous, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers are increasingly focusing on green chemistry principles to minimize waste and improve the sustainability of synthetic processes involving fluorinated compounds.

In conclusion, 3-{4-[(2,2,2-Trifluoroacetamido)methyl]phenyl}propanoic acid (CAS No. 2680894-85-1) represents a fascinating area of study with broad applications in pharmaceuticals, biochemistry, and materials science. Its unique structural features and reactivity make it a valuable asset in the quest for innovative therapies and advanced research tools. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.